Cas no 2044710-36-1 ((2R)-2-(methylamino)hexanoic acid)
(2R)-2-(methylamino)hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-(methylamino)hexanoic acid
- Q27459607
- N-ME-L-NORLEUCINE HYDROCHLORIDE
- (R)-2-(Methylamino)hexanoic acid
- SCHEMBL288045
- N-methyl-D-norleucine
- EN300-1132088
- 2044710-36-1
-
- Inchi: 1S/C7H15NO2/c1-3-4-5-6(8-2)7(9)10/h6,8H,3-5H2,1-2H3,(H,9,10)/t6-/m1/s1
- InChI Key: FPDYKABXINADKS-ZCFIWIBFSA-N
- SMILES: OC([C@@H](CCCC)NC)=O
Computed Properties
- Exact Mass: 145.110278721g/mol
- Monoisotopic Mass: 145.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 49.3Ų
(2R)-2-(methylamino)hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132088-1.0g |
(2R)-2-(methylamino)hexanoic acid |
2044710-36-1 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1132088-0.05g |
(2R)-2-(methylamino)hexanoic acid |
2044710-36-1 | 95% | 0.05g |
$900.0 | 2023-10-26 | |
| Enamine | EN300-1132088-0.1g |
(2R)-2-(methylamino)hexanoic acid |
2044710-36-1 | 95% | 0.1g |
$943.0 | 2023-10-26 | |
| Enamine | EN300-1132088-0.25g |
(2R)-2-(methylamino)hexanoic acid |
2044710-36-1 | 95% | 0.25g |
$985.0 | 2023-10-26 | |
| Enamine | EN300-1132088-0.5g |
(2R)-2-(methylamino)hexanoic acid |
2044710-36-1 | 95% | 0.5g |
$1027.0 | 2023-10-26 | |
| Enamine | EN300-1132088-1g |
(2R)-2-(methylamino)hexanoic acid |
2044710-36-1 | 95% | 1g |
$1070.0 | 2023-10-26 | |
| Enamine | EN300-1132088-2.5g |
(2R)-2-(methylamino)hexanoic acid |
2044710-36-1 | 95% | 2.5g |
$2100.0 | 2023-10-26 | |
| Enamine | EN300-1132088-5g |
(2R)-2-(methylamino)hexanoic acid |
2044710-36-1 | 95% | 5g |
$3105.0 | 2023-10-26 | |
| Enamine | EN300-1132088-10g |
(2R)-2-(methylamino)hexanoic acid |
2044710-36-1 | 95% | 10g |
$4606.0 | 2023-10-26 |
(2R)-2-(methylamino)hexanoic acid Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on (2R)-2-(methylamino)hexanoic acid
Introduction to (2R)-2-(methylamino)hexanoic Acid (CAS No. 2044710-36-1)
(2R)-2-(methylamino)hexanoic acid, identified by its CAS number 2044710-36-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research.
The molecular structure of (2R)-2-(methylamino)hexanoic acid consists of a hexanoic acid backbone with a chiral center at the second carbon atom, modified by a methylamino group. This configuration imparts specific stereochemical properties that are crucial for its biological activity. The presence of the amino group at the terminal position enhances its solubility in polar solvents, making it suitable for various biochemical assays and pharmaceutical formulations.
In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. (2R)-2-(methylamino)hexanoic acid has been explored as a building block in the synthesis of complex molecules, particularly in the pharmaceutical industry. Its chiral nature allows for the construction of enantiomerically pure drugs, which are often more effective and have fewer side effects compared to their racemic counterparts.
One of the most compelling applications of (2R)-2-(methylamino)hexanoic acid is in the field of protease inhibition. Proteases are enzymes that play a critical role in various biological processes, including inflammation, blood clotting, and tumor growth. By designing molecules that specifically inhibit these enzymes, researchers can develop novel therapeutic agents. The unique structural features of (2R)-2-(methylamino)hexanoic acid make it an excellent candidate for such applications, as it can be tailored to interact with specific protease active sites.
Recent studies have also highlighted the potential of (2R)-2-(methylamino)hexanoic acid in the development of antimicrobial agents. The amino group and the carboxylic acid moiety can participate in hydrogen bonding interactions with bacterial cell walls and membranes, disrupting essential cellular processes. This has led to investigations into its efficacy against various bacterial strains, including those resistant to conventional antibiotics.
The synthesis of (2R)-2-(methylamino)hexanoic acid typically involves asymmetric reduction or resolution techniques to ensure high enantiomeric purity. Advanced catalytic methods, such as transition metal-catalyzed reactions, have been employed to achieve efficient and scalable production. These synthetic strategies not only enhance yield but also minimize environmental impact, aligning with green chemistry principles.
In addition to its pharmaceutical applications, (2R)-2-(methylamino)hexanoic acid has found utility in materials science and biotechnology. Its ability to form stable complexes with other biomolecules makes it valuable for developing novel biomaterials and sensors. For instance, it has been used in the design of chiral selectors for high-performance liquid chromatography (HPLC), enabling the separation of enantiomeric mixtures with high precision.
The growing body of research on (2R)-2-(methylamino)hexanoic acid underscores its significance as a versatile chemical entity. As our understanding of molecular interactions continues to evolve, new applications for this compound are likely to emerge. Ongoing studies aim to explore its potential in drug discovery, biomarker identification, and therapeutic intervention strategies.
The future prospects for (2R)-2-(methylamino)hexanoic acid are promising, with continued advancements expected in both synthetic methodologies and biological applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully harness its potential. By leveraging its unique structural features and biological properties, this compound is poised to make significant contributions to science and medicine.
2044710-36-1 ((2R)-2-(methylamino)hexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)